Cas no 1805584-85-3 (2-Bromo-4-chloropyridine-3-sulfonyl chloride)

• Product Name: 2-Bromo-4-chloropyridine-3-sulfonyl chloride
• CAS No: 1805584-85-3
• MF: C₅H₂BrCl₂NO₂S
• MW: 290.949877262115
• CID: 4900375
• Update Time: 2025-07-02

2-Bromo-4-chloropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloropyridine-3-sulfonyl chloride

• Inchi： 1S/C5H2BrCl2NO2S/c6-5-4(12(8,10)11)3(7)1-2-9-5/h1-2H
• InChI Key： JHGVMYBTWVMEPM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)Cl)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-4-chloropyridine-3-sulfonyl chloride

Comprehensive Overview of 2-Bromo-4-chloropyridine-3-sulfonyl chloride (CAS No. 1805584-85-3): Properties, Applications, and Industry Insights

2-Bromo-4-chloropyridine-3-sulfonyl chloride (CAS No. 1805584-85-3) is a high-value heterocyclic sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine sulfonyl chloride family, characterized by its reactive sulfonyl chloride group and halogen-substituted pyridine ring, making it a versatile building block for cross-coupling reactions and nucleophilic substitutions. Its molecular formula C₅H₂BrCl₂NO₂S reflects the unique combination of bromine and chlorine atoms at positions 2 and 4, respectively, which significantly influences its reactivity patterns.

Recent advancements in organocatalysis and flow chemistry have renewed interest in halogenated pyridine intermediates like 2-Bromo-4-chloropyridine-3-sulfonyl chloride. Industry reports indicate a 12% annual growth in demand for such specialty sulfonylation reagents, driven by their applications in developing kinase inhibitors and HER2-targeting compounds. The compound's dual halogen functionality enables sequential functionalization – a property highly valued in fragment-based drug design (FBDD) approaches that dominate modern medicinal chemistry.

From a synthetic chemistry perspective, 1805584-85-3 demonstrates exceptional utility in Suzuki-Miyaura couplings, where the bromine atom serves as an excellent leaving group. The sulfonyl chloride moiety simultaneously allows for amide bond formation or sulfonamide synthesis, making this compound a multifunctional linchpin in complex molecule assembly. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under inert atmospheres, though proper storage at 2-8°C is recommended to prevent hydrolysis of the reactive sulfonyl group.

Environmental and regulatory considerations for halogenated pyridine derivatives have evolved significantly, with green chemistry metrics now being applied to optimize their production. Modern synthetic routes to 2-Bromo-4-chloropyridine-3-sulfonyl chloride emphasize atom economy and reduced waste generation, addressing concerns about persistent organic pollutants. The compound's REACH compliance status and life cycle assessment data have become critical factors for procurement specialists in the EU and North American markets.

The compound's role in proteolysis-targeting chimera (PROTAC) development represents a cutting-edge application. Its ability to serve as both a protein-binding warhead and linker component makes 1805584-85-3 particularly valuable in this emerging therapeutic modality. Recent patent analyses show a 40% increase in filings mentioning halogenated pyridine sulfonyl chlorides for targeted protein degradation applications between 2020-2023.

Quality control protocols for 2-Bromo-4-chloropyridine-3-sulfonyl chloride typically involve GC purity analysis (>98%), residual solvent testing, and heavy metal screening to meet pharmaceutical-grade standards. The compound's crystalline form has been characterized by X-ray diffraction, revealing important packing parameters that affect its bulk density and flow properties – crucial factors for industrial-scale handling.

Emerging research explores the compound's potential in electronic materials, particularly as a precursor for organic semiconductors. The electron-withdrawing nature of both the sulfonyl chloride group and halogen substituents makes 1805584-85-3 interesting for developing n-type organic field-effect transistors (OFETs). This diversification beyond life sciences applications may significantly impact future market dynamics for this specialty chemical.

Supply chain considerations for halogenated pyridine building blocks have gained attention post-pandemic, with manufacturers implementing dual sourcing strategies and inventory optimization models. The current global capacity for 2-Bromo-4-chloropyridine-3-sulfonyl chloride production is estimated at 8-10 metric tons annually, with projections suggesting 15-20% capacity expansion by 2025 to meet growing demand from contract research organizations (CROs) and generic drug manufacturers.

From a safety perspective, standard operating procedures for handling reactive sulfonyl chlorides emphasize engineering controls and personal protective equipment (PPE). While not classified as hazardous under current transportation regulations, proper chemical compatibility assessments are recommended when storing or processing this material with other laboratory reagents.

The future outlook for 2-Bromo-4-chloropyridine-3-sulfonyl chloride remains positive, with anticipated growth in custom synthesis applications and high-throughput experimentation platforms. Its balanced reactivity profile positions it as a strategic intermediate in both small-scale research and commercial-scale production, ensuring continued relevance across the chemical and pharmaceutical value chain.